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Compound of Interest

Compound Name: 2-Chloroethyl methacrylate

Cat. No.: B158982

For researchers, scientists, and drug development professionals, meticulous adherence to
safety protocols is paramount, extending beyond the bench to the responsible disposal of
chemical waste. 2-Chloroethyl methacrylate, a reactive monomer, requires careful handling
and a clearly defined disposal procedure to ensure the safety of laboratory personnel and
environmental protection. This guide provides essential, step-by-step instructions for the proper
disposal of 2-Chloroethyl methacrylate, aligning with best practices for laboratory safety and
chemical management.

Immediate Safety and Hazard Summary

2-Chloroethyl methacrylate is a toxic and combustible liquid that can cause skin, eye, and
respiratory irritation. It is crucial to handle this chemical with appropriate personal protective
equipment (PPE) in a well-ventilated area, preferably within a chemical fume hood.

For quick reference, the key hazard information is summarized in the table below.
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Hazard Classification Description GHS Pictograms
Acute Toxicity (Oral) Toxic if swallowed.

Acute Toxicity (Inhalation) Toxic if inhaled.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Flammability Combustible liquid. &

Step-by-Step Disposal Protocol

The recommended method for the disposal of 2-Chloroethyl methacrylate is through an
approved hazardous waste disposal facility.[1] Incineration is often the preferred method of
destruction. Under no circumstances should this chemical be disposed of down the sanitary
sewer system.

1. Personal Protective Equipment (PPE) and Spill Control:

o Always wear chemical-resistant gloves (e.g., butyl rubber), safety goggles, and a lab coat
when handling 2-Chloroethyl methacrylate.[1]

e Ensure a spill kit with absorbent materials (e.g., sand, vermiculite) is readily available. Do not
use combustible materials like sawdust to absorb spills.[2]

2. Waste Collection and Segregation:

o Collect waste 2-Chloroethyl methacrylate in a dedicated, properly labeled, and sealed
container. The container must be compatible with the chemical.

o Clearly label the waste container as "Hazardous Waste" and include the full chemical name:
"2-Chloroethyl Methacrylate".[1]

e Do not mix 2-Chloroethyl methacrylate waste with other chemical waste streams unless
explicitly permitted by your institution's hazardous waste management plan.[1]

3. Waste Storage:
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» Store the sealed waste container in a designated, well-ventilated, and cool secondary
containment area.

» Keep the container away from heat, sources of ignition, and incompatible materials such as
oxidizing agents. As a reactive monomer, it can polymerize, so it is crucial to dispose of it
within one year of opening the container.

4. Contacting Environmental Health and Safety (EHS):

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.[1]

» Follow all institutional and local regulations for hazardous waste manifest and pickup
procedures.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Chloroethyl
methacrylate.
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2-Chloroethyl Methacrylate Disposal Workflow

Work in a Well-Ventilated Area
(Fume Hood)

Collect Waste in a
Dedicated, Compatible Container

Label Container Clearly:
'Hazardous Waste - 2-Chloroethyl Methacrylate'
Segregate from Other
Waste Streams
Seal Container Tightly
Store in a Cool, Ventilated
Secondary Containment Area

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Keep Away from Heat
and Incompatible Materials

Contact Institutional EHS or
Licensed Waste Contractor

Follow Manifest and
Pickup Procedures

Professional Disposal
(e.g., Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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